![molecular formula C15H10O5 B1671435 Genistein CAS No. 446-72-0](/img/structure/B1671435.png)
Genistein
Overview
Description
Genistein is an isoflavone that is mainly derived from legumes . It belongs to the flavonoid family, in the subgroup of isoflavones . It is a naturally occurring chemical constituent with a similar chemical structure to mammalian estrogens . It is claimed to exert many beneficial effects on health, such as protection against osteoporosis, reduction in the risk of cardiovascular disease, alleviation of postmenopausal symptoms, and anticancer properties .
Synthesis Analysis
This compound can be biologically synthesized from either p-coumaric acid or naringenin using Escherichia coli as a biotransformation host . Four genes, Os4CL, PeCHS, RcIFS, and OsCPR, were used for this compound production . This compound was also efficiently synthesized from (2,4,6-trihydroxyphenyl)ethanone by a novel five-step procedure involving the formation of an enamino ketone, followed by ring closure and a Suzuki coupling reaction using palladium acetate and poly (ethylene glycol) .Molecular Structure Analysis
The chemical structure of this compound consists of 15 carbons arranged in two aromatic rings (ring A and B) which are connected to another carbon pyran ring (ring C), made up of the 3-phenylchromen-4-one nucleus . The basic carbon skeleton of this compound has a double bond between positions two and three .Chemical Reactions Analysis
This compound may inhibit cancer cell growth by blocking enzymes required for cell growth . It has been reported that this compound forms several MGO metabolites, but only one metabolite is formed among the reaction A ring of GEN (DGEN, orobol, 5-OH-equol, and 6’-OH-DMA) and MGO .Physical And Chemical Properties Analysis
This compound is a plant secondary metabolite from the isoflavone group . Its structure is based on the 3-phenylchromen-4-one configuration .Scientific Research Applications
Cancer Research and Therapeutic Potential
- Cancer Treatment and Prevention : Genistein has shown promise in the treatment and prevention of various cancers, particularly gastrointestinal cancers like gastric and colorectal cancer. Its mechanisms include inducing apoptosis and arresting the cell cycle in cancer cells (Hou, 2022).
- Molecular Mechanisms in Cancer : this compound's effects on cancer are multifaceted, with actions such as apoptotic induction, cell cycle arrest, antiangiogenic, antimetastatic, and anti-inflammatory effects being significant in diverse cancer models (Tuli et al., 2019).
Potential in Treating COVID-19
- Role in Treating COVID-19 : this compound may have potential in treating COVID-19 due to its anti-inflammatory and antioxidant effects. It interferes with intracellular pathways involved in viral entry and may reduce SARS-CoV-2-induced lung injury (Jafari et al., 2022).
Dermatological Applications
- Photoprotection and Skin Health : this compound offers significant antiphotocarcinogenic and antiphotoaging effects. It inhibits skin carcinogenesis and cutaneous aging induced by ultraviolet light, making it a potential ingredient in dermatological treatments (Wei et al., 2003).
Metabolic and Cardiovascular Health
- Metabolic Disease Treatment : this compound exhibits a role in regulating insulin-mediated glucose homeostasis and may have beneficial effects in metabolic diseases like diabetes (Wang et al., 2013).
- Cardiovascular Benefits : It has been suggested that this compound could act as a vasodilating, anti-thrombotic, and anti-atherosclerotic agent, contributing to its potential use in treating hypertension and improving cardiovascular health (Sureda et al., 2017).
Genetic Diseases and Other Therapeutic Uses
- Treatment of Genetic Diseases : this compound has shown potential in the treatment of genetic disorders such as cystic fibrosis and mucopolysaccharidosis. Its diversebiological activities make it a potential drug for these complex genetic conditions (Węgrzyn et al., 2010).
Antioxidant and Antibrowning Properties
- Antioxidant and Antibrowning Agent : Recognized for its potent antioxidant properties, this compound acts as an antibrowning agent and shows preventative and therapeutic effects for various conditions. It also possesses enzyme-inhibitory effects that contribute to its cancer-preventive properties (Mazumder & Hongsprabhas, 2016).
Bioavailability and Pharmaceutical Applications
- Pharmacokinetic Modeling : The bioavailability of this compound, including its glycoside genistin, has been studied in rats to understand its pharmacokinetics and potential for pharmaceutical use (Steensma et al., 2006).
- Complex Formation with Cyclodextrins : this compound's low water solubility, a hindrance in drug development, can be addressed through complexation with cyclodextrins. This enhances its bioavailability and therapeutic efficacy (Danciu et al., 2014).
Comprehensive Reviews and Studies
- In Vitro and In Vivo Bioactivity : A review of studies on this compound highlights its diverse health benefits, including its role in cancer prevention, DNA damage prevention, and reduction of atherogenic conditions (Ganai & Farooqi, 2015).
- Anticancer Potential : this compound's multiple molecular effects, such as inhibiting inflammation and promoting apoptosis, have made it a focus in anticancer research. Its role in various chronic diseases and cancers has been extensively studied (Mukund et al., 2017)
Mechanism of Action
Target of Action
Genistein, a natural isoflavone found in soybeans and other legumes, has been shown to interact with several key targets in the body . These include Estrogen Receptor beta (ESR2) , DNA topoisomerase 2-alpha (TOP2A) , Protein-tyrosine kinase 2-beta (PTK2B) , Nuclear receptor coactivator 1 (NCOA1) , Estrogen receptor alpha (ESR1) , and Nuclear receptor coactivator 2 (NCOA2) . These targets play crucial roles in various cellular processes, including cell growth, cell cycle regulation, and signal transduction .
Mode of Action
This compound interacts with its targets in several ways. It may inhibit cancer cell growth by blocking enzymes required for cell growth . This compound may also decrease cardiovascular risk in postmenopausal women by interacting with the nuclear estrogen receptors to alter the transcription of cell-specific genes . Furthermore, this compound has been shown to modulate receptor tyrosine kinase (RTKs) signal transduction and prevent the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) .
Biochemical Pathways
This compound affects several biochemical pathways. It has been shown to inhibit cell cycle regulation, tyrosine kinases, DNA topoisomerases, telomerase, apoptosis, and angiogenesis . This compound also modulates the JAK/STAT3 axis by downregulating the expression of EGFR in certain cancer cells .
Pharmacokinetics
The pharmacokinetics of this compound, particularly its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, have been studied extensively . It is well known that this compound has low oral bioavailability, which may be due to low absorption and biotransformation processes . This low bioavailability is a challenge for developing this compound as a chemoprevention agent .
Result of Action
The molecular and cellular effects of this compound’s action are diverse. It has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant properties . This compound can modulate various signaling pathways both at transcription and translation levels . It also has the potential to regulate key cellular pathways .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the intracellular Ca 2+ level can disrupt the activity of calcium-dependent kinases, affecting neurotransmitter release and the normal homeostasis of neuronal cells, leading to cognitive decline during aging
Biochemical Analysis
Biochemical Properties
Genistein interacts with various enzymes, proteins, and other biomolecules. It is a full agonist of ERβ and, to a much lesser extent, a full agonist or partial agonist of ERα . It also inhibits several tyrosine kinases and topoisomerase . This compound influences multiple biochemical functions in living cells .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It has been shown to inhibit cancer cell growth by blocking enzymes required for cell growth . This compound also decreases cardiovascular risk in postmenopausal women by interacting with the nuclear estrogen receptors to alter the transcription of cell-specific genes .
Molecular Mechanism
This compound exerts its effects at the molecular level through various mechanisms. It prevents the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) explicitly either by the Akt pathway, Notch pathway, or by P53 . It also modulates receptor tyrosine kinase (RTKs) signal transduction .
Temporal Effects in Laboratory Settings
This compound’s effects change over time in laboratory settings. It has been shown to have significant antioxidant, anti-inflammatory, anticancer, and antidiabetic properties
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. For example, this compound at all doses (4.5 mg/kg, 9.0 mg/kg, and 18.0 mg/kg per day, respectively) exerted improved bending strength and b-ALP limiting effects . This compound administration did not exert superior effects on bone protection than nilestriol .
Metabolic Pathways
This compound is involved in various metabolic pathways. It is biosynthesized via the shikimate pathway in plants and can be present in the form of its glucoside genistin . This compound also modulates metabolic pathways such as gluconeogenesis via the mTOR pathway .
Transport and Distribution
This compound is transported and distributed within cells and tissues. It is quite simply metabolized after ingestion, but low absorption and biotransformation processes direct its bioavailability and further activity . These data suggested that this compound and genistin can participate in enterohepatic circulation .
Subcellular Localization
This compound’s subcellular localization and its effects on activity or function are significant. This compound affects the subcellular localization and expression level of β-catenin in normal cells . In untreated cells, β-catenin was located in the cytoplasm and/or nucleus, while in this compound-treated cells it was translocated near to the plasma membrane .
properties
IUPAC Name |
5,7-dihydroxy-3-(4-hydroxyphenyl)chromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10O5/c16-9-3-1-8(2-4-9)11-7-20-13-6-10(17)5-12(18)14(13)15(11)19/h1-7,16-18H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZBJGXHYKVUXJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5022308 | |
Record name | Genistein | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5022308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Genistein | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0003217 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
Soluble in the usual organic solvents; soluble in dilute alkalies with yellow color. Practically insoluble in water. | |
Record name | GENISTEIN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7475 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Mechanism of Action |
Genistein may inhibit cancer cell growth by blocking enzymes required for cell growth. Genistein may decrease cardiovascular risk in postmenopausal women by interacting with the nuclear estrogen receptors to alter the transcription of cell specific genes. In randomized clinical trials, genistein was seen to increase the ratio of nitric oxide to endothelin and improved flow-mediated endothelium dependent vasodilation in healthy postmenopausal women. In addition, genistein may have beneficial effects on glucose metabolism by inhibiting islet tyrosine kinase activity as well as insulin release dependent on glucose and sulfonylurea., Several mechanisms have been proposed for genistein's putative anticarcinogenic activity. These include upregulation of apoptosis, inhibition of angiogenesis, inhibition of DNA topoisomerase II and inhibition of protein tyrosine kinases. Genistein's weak estrogenic activity has been suggested as another mechanism for genistein's putative anti-prostate cancer activity. In addition to the above mechanisms, other mechanisms of genistein's putative anti-prostate cancer activity include inhibition of nuclear factor (NF)-Kappa B in prostate cancer cells, downregulation of TGF (transforming growth factor)-beta and inhibition of EGF (epidermal growth factor)-stimulated growth. Genistein's anti-estrogenic action may be another possible mechanism to explain its putative anti-breast cancer activity. In the final analysis, the mechanism of genistein's putative anticarcinogenic activity is unclear., A number of studies have shown that genistein can interact with topoisomerase II in vitro. ... Genistein (3.7 M) stabilizes the topoisomerase II-DNA complex. ... stimulating topoisomerase II dependent DNA cleavage (in the ranges 80-370 M and 12.5-250 M, respectively). ... Genistein 50 M) inhibited unwinding of DNA by topoisomerase II in primary hematopoietic cells and stimulated strand breakage. ...The effect of genistein on the DNA cleavage and ATP hydrolysis steps of the topoisomerase II catalysed reactions /was investigated and/ genistein inhibited enzyme-catalysed ATP hydrolysis with an IC50 of 7 M. However, genistein did not stimulate DNA cleavage. Further studies ... showed that genistein (50 M) and daidzein (100 M) induced cleavage of the MLL gene in primary hematopoietic cells. Further in vitro experiments suggested that inhibition of topoisomerase II catalysed re-ligation of DNA strand breaks as the mechanism of action., Genistein has been found to have a number of antioxidant activities. It is a scavenger of reactive oxygen species and inhibits lipid peroxidation. It also inhibits superoxide anion generation by the enzyme xanthine oxidase. In addition, genistein, in animal experiments, has been found to increase the activities of the antioxidant enzymes superoxide dismutase, glutathione peroxidase, catalase and glutathione reductase., Genistein has weak estrogenic activity as measured in in vivo and in vitro assays. In vivo, its estrogenic activity is one-third that of glycitein and four times greater than that of daidzein., For more Mechanism of Action (Complete) data for GENISTEIN (9 total), please visit the HSDB record page. | |
Record name | Genistein | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01645 | |
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Record name | GENISTEIN | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Rectangular or six-sided rods from 60% alcohol. Dendritic needles from ether | |
CAS RN |
446-72-0, 690224-00-1 | |
Record name | Genistein | |
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Record name | Genistein [USAN] | |
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Record name | Genistein | |
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Record name | genistein | |
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Record name | 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxyphenyl)- | |
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Record name | Genistein | |
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Record name | 5,7-dihydroxy-3-(4-hydroxyphenyl)-4-benzopyrone | |
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Record name | GENISTEIN | |
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Record name | GENISTEIN | |
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Record name | Genistein | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0003217 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Melting Point |
297-298 °C (slight decomposition), 301.5 °C | |
Record name | Genistein | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01645 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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Record name | GENISTEIN | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7475 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Genistein | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0003217 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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